
Application Notes and Protocols for E-3-
(METHYL PHENYL AMINO)-2-PROPENAL

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
E-3-(METHYL PHENYL

AMINO)-2-PROPENAL

Cat. No.: B023326 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the handling and storage

of E-3-(METHYL PHENYL AMINO)-2-PROPENAL, also known as trans 3-(N-

Methylanilino)acrolein. This compound is utilized in various organic synthesis and proteomics

research applications.[1] Due to the presence of a propenal moiety, this compound and its

parent compound, acrolein, are known for their reactivity and potential toxicity, necessitating

careful handling and storage to ensure personnel safety and maintain compound integrity.
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Property Value Source

Chemical Name
E-3-(METHYL PHENYL

AMINO)-2-PROPENAL
-

Synonyms

trans 3-(N-

Methylanilino)acrolein, (E)-3-

(Methylphenylamino)-2-

propenal

[1][2]

CAS Number 34900-01-1 [2]

Molecular Formula C₁₀H₁₁NO [2]

Molecular Weight 161.20 g/mol [2]

Appearance
Yellow to Very Dark Brown

Solid
[2]

Storage Temperature 2-8°C (Refrigerator) [2]

Safety Precautions and Personal Protective
Equipment (PPE)
Given the reactive nature of the acrolein functional group, stringent safety measures are

paramount. While a complete Safety Data Sheet (SDS) for this specific compound is not

publicly available, the handling procedures for acrolein provide a strong baseline for necessary

precautions.
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Hazard Category Recommended Precautions & PPE

Inhalation
Handle exclusively in a certified chemical fume

hood. Avoid creating dust.

Skin Contact
Wear nitrile or neoprene gloves, a fully buttoned

lab coat, and closed-toe shoes.

Eye Contact Use chemical safety goggles or a face shield.

Ingestion
Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Experimental Protocols
General Handling and Dispensing Protocol
This protocol outlines the procedure for safely handling and dispensing E-3-(METHYL
PHENYL AMINO)-2-PROPENAL powder.

Materials:

E-3-(METHYL PHENYL AMINO)-2-PROPENAL solid

Spatula

Weighing paper or boat

Analytical balance

Appropriate solvent (e.g., DMSO, DMF, Ethanol - compatibility should be confirmed)

Vials with caps

Procedure:

Ensure all operations are conducted within a certified chemical fume hood.

Don appropriate PPE: chemical safety goggles, lab coat, and compatible chemical-resistant

gloves.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b023326?utm_src=pdf-body
https://www.benchchem.com/product/b023326?utm_src=pdf-body
https://www.benchchem.com/product/b023326?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Allow the container of E-3-(METHYL PHENYL AMINO)-2-PROPENAL to equilibrate to room

temperature before opening to prevent moisture condensation.

Carefully open the container. Avoid inhaling any dust.

Using a clean spatula, dispense the desired amount of the solid onto weighing paper or a

weighing boat on an analytical balance.

Promptly and securely close the main container.

Transfer the weighed solid to a suitable vial for dissolution or reaction.

If preparing a stock solution, add the appropriate solvent to the desired concentration and

cap the vial tightly.

Clean the spatula and any contaminated surfaces with a suitable solvent and dispose of the

cleaning materials as hazardous waste.

Dispose of used weighing paper/boat and any other contaminated disposable materials in

the designated hazardous waste container.

Wash hands thoroughly after completing the procedure.

Storage Procedures
Proper storage is critical to maintain the stability and integrity of E-3-(METHYL PHENYL
AMINO)-2-PROPENAL.
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Storage Parameter Recommendation Rationale

Temperature 2-8°C To minimize degradation.[2]

Atmosphere
Store in a tightly sealed

container.

To prevent reaction with air

and moisture.

Light
Store in an opaque or amber

container.

To prevent light-induced

degradation.

Incompatibilities

Store away from strong

oxidizing agents, strong acids,

and strong bases.

The propenal group is

susceptible to reaction with

these substances.

Diagrams
Workflow for Safe Handling of E-3-(METHYL PHENYL
AMINO)-2-PROPENAL
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Figure 1. Workflow for Safe Handling
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Figure 2. Storage Procedure Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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